Cas no 1261865-94-4 (2-Chloro-5-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl)

2-Chloro-5-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl is a fluorinated biphenyl derivative characterized by its unique substitution pattern, incorporating both difluoromethoxy and trifluoromethoxy functional groups. This structure imparts enhanced electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms contributes to increased metabolic stability and lipophilicity, which can improve bioavailability in active compounds. Its chloro-substituted aromatic ring further offers reactivity for cross-coupling or nucleophilic substitution reactions. The compound is particularly useful in the development of advanced materials and bioactive molecules, where precise fluorination is critical for optimizing performance. High purity and consistent quality are essential for its applications in research and industrial processes.

2-Chloro-5-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl structure

1261865-94-4 structure

Product Name:2-Chloro-5-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl

CAS No:1261865-94-4

MF:C₁₄H₈ClF₅O₂

MW:338.657140731812

CID:4996716

Update Time:2025-10-24

2-Chloro-5-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-5-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl
- Inchi： 1S/C14H8ClF5O2/c15-12-6-5-10(21-13(16)17)7-11(12)8-1-3-9(4-2-8)22-14(18,19)20/h1-7,13H
- InChI Key： DHXDGLBMBYJLBB-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C=C1C1C=CC(=CC=1)OC(F)(F)F)OC(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 345
XLogP3: 6.6
Topological Polar Surface Area: 18.5

2-Chloro-5-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011004473-250mg	2-Chloro-5-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl	1261865-94-4	97%	250mg	475.20 USD	2021-07-05
Alichem	A011004473-500mg	2-Chloro-5-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl	1261865-94-4	97%	500mg	847.60 USD	2021-07-05
Alichem	A011004473-1g	2-Chloro-5-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl	1261865-94-4	97%	1g	1,504.90 USD	2021-07-05

2-Chloro-5-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl Related Literature

1. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
2. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
3. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
4. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
5. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548

Additional information on 2-Chloro-5-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl

Comprehensive Overview of 2-Chloro-5-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl (CAS No. 1261865-94-4)

2-Chloro-5-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl (CAS No. 1261865-94-4) is a fluorinated biphenyl derivative with significant applications in pharmaceuticals, agrochemicals, and advanced material science. This compound features a unique combination of chloro, difluoromethoxy, and trifluoromethoxy functional groups, which enhance its reactivity and stability under various conditions. Its molecular structure makes it a valuable intermediate in synthesizing high-performance compounds, particularly in the development of crop protection agents and specialty chemicals.

The growing demand for fluorinated organic compounds in modern industries has positioned 2-Chloro-5-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl as a subject of intense research. Scientists and manufacturers are increasingly exploring its potential in sustainable chemistry and green synthesis methods, aligning with global trends toward eco-friendly production. Its role in catalysis and polymer modification has also garnered attention, especially in applications requiring thermal and chemical resistance.

One of the most searched questions about this compound revolves around its synthetic pathways and industrial scalability. Researchers have developed optimized protocols using cross-coupling reactions and electrophilic substitutions to achieve high yields. Additionally, its solubility properties and compatibility with common solvents are frequently discussed, as these factors critically influence its utility in formulation processes.

In the context of pharmaceutical intermediates, 2-Chloro-5-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl is noted for its potential in designing bioactive molecules. Its structural motifs are being investigated for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. This aligns with the broader industry focus on precision medicine and tailored therapeutics.

From an SEO perspective, this compound attracts queries related to supplier availability, technical specifications, and regulatory compliance. Companies often seek details about its storage conditions, handling precautions, and analytical methods (e.g., HPLC, GC-MS) for quality control. Addressing these topics ensures the content meets the needs of both academic and industrial audiences.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper waste disposal and exposure limits are emphasized in literature. The compound’s biodegradability and ecotoxicological profile are under study, reflecting the shift toward sustainable chemical practices.

In summary, 2-Chloro-5-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl (CAS No. 1261865-94-4) exemplifies innovation in fluorinated chemistry. Its versatility across agrochemicals, pharmaceuticals, and materials science underscores its importance in advancing high-value applications. As research progresses, this compound is poised to play a pivotal role in addressing contemporary challenges in molecular design and industrial efficiency.